Cas no 2228579-12-0 (2-(4-bromo-2-methoxyphenyl)-2-methyloxirane)

• Product Name: 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane
• CAS No: 2228579-12-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6395391
• PubChem ID: 165645011
• Update Time: 2025-07-23

2-(4-bromo-2-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane
• EN300-1908042
• 2228579-12-0

• Inchi： 1S/C10H11BrO2/c1-10(6-13-10)8-4-3-7(11)5-9(8)12-2/h3-5H,6H2,1-2H3
• InChI Key： GSUXEYSWENKRFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1(C)CO1

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane

Introduction to 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane (CAS No. 2228579-12-0)

2-(4-bromo-2-methoxyphenyl)-2-methyloxirane, identified by its Chemical Abstracts Service (CAS) number 2228579-12-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a 4-bromo-2-methoxyphenyl substituent, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development. The compound's unique framework, combining a brominated aromatic ring with an epoxide moiety, makes it a versatile intermediate for constructing more intricate molecular architectures.

The 4-bromo-2-methoxyphenyl group is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating functionalities into the molecule. This balance of electronic properties can influence the reactivity of the oxirane ring, making it a valuable building block for further chemical transformations. The presence of the bromo atom, in particular, offers opportunities for nucleophilic substitution reactions, which are widely employed in medicinal chemistry to introduce diverse pharmacophores.

In recent years, there has been growing interest in oxirane derivatives due to their role as key intermediates in the synthesis of various bioactive compounds. Oxiranes, or epoxides, are known for their high reactivity and ability to undergo ring-opening reactions under mild conditions. This characteristic makes them indispensable in the preparation of polymers, agrochemicals, and pharmaceuticals. The specific derivative 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane is no exception and has been explored in several synthetic protocols.

One of the most compelling aspects of this compound is its potential utility in the development of novel therapeutic agents. The 4-bromo-2-methoxyphenyl moiety is a common structural motif found in many drugs and drug candidates, often serving as a pharmacophore that interacts with biological targets. By incorporating this group into an oxirane backbone, researchers can create molecules with tailored properties that may enhance binding affinity or metabolic stability. Furthermore, the bromo atom provides a handle for further functionalization, allowing for the introduction of additional substituents that could modulate biological activity.

Recent studies have highlighted the importance of epoxide-containing compounds in medicinal chemistry. These molecules have been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The oxirane ring can be selectively opened by various nucleophiles, enabling the formation of new carbon-carbon or carbon-nitrogen bonds. This reactivity has been exploited to synthesize complex scaffolds that mimic natural products or designed heterocycles. The compound 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane fits well within this context and has been used as a precursor in several synthetic strategies.

The synthesis of 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane typically involves the reaction of a halogenated aromatic compound with an epoxide precursor under controlled conditions. For instance, 4-bromo-o-anisole can be converted into the desired oxirane derivative through a series of well-established organic transformations. These methods often require careful optimization to ensure high yields and purity, as side reactions can readily occur due to the reactivity of both the aromatic ring and the epoxide group.

In addition to its synthetic utility, 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane has been investigated for its potential applications in polymer chemistry. Epoxides are known to undergo polymerization reactions when exposed to suitable catalysts or initiators. The incorporation of this compound into polymer backbones can lead to materials with enhanced mechanical properties or specific functional groups that impart unique characteristics. Such polymers may find applications in coatings, adhesives, or specialty materials where precise control over molecular architecture is essential.

The pharmaceutical industry has also shown interest in oxirane derivatives due to their potential as drug candidates or intermediate compounds. Several studies have demonstrated that modifications around the oxirane ring can significantly impact biological activity. For example, varying the substituents on the aromatic ring or introducing additional functional groups can alter binding interactions with target proteins or enzymes. The compound CAS No. 2228579-12-0, with its distinct structural features, represents an important asset in this area of research.

Advances in computational chemistry have further facilitated the exploration of 2-(4-bromo-2-methoxyphenyl)-2-methyloxirane and related derivatives. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets before conducting expensive experimental studies. This approach has accelerated drug discovery pipelines and enabled more targeted synthetic efforts. By leveraging computational tools alongside traditional organic synthesis methods, scientists can more efficiently develop novel molecules with desired properties.

The versatility of epoxide-containing compounds extends beyond pharmaceuticals into other fields such as agrochemicals and materials science. In agriculture, oxiranes have been used to synthesize herbicides and fungicides that exhibit high efficacy against pests while minimizing environmental impact. Similarly, in materials science, these compounds contribute to the development of advanced polymers with tailored functionalities for industrial applications. The compound under discussion exemplifies how structural diversity can lead to innovative solutions across multiple disciplines.

In conclusion,CAS No 2228579-12-0 (CAS 2228579-12-0) represents a valuable chemical entity with broad applications in synthetic chemistry and drug development。 Its unique structural features make it a promising intermediate for constructing complex molecules， while its reactivity allows for diverse functionalizations。 As research continues，this compound is likely to play an increasingly important role in advancing scientific understanding and technological innovation。 The combination of traditional organic synthesis techniques with modern computational methods will further enhance our ability to harness its potential for future applications。